Cas no 28401-25-4 (A'-Neogammaceran-29-oic acid (8CI,9CI))

• Product Name: A'-Neogammaceran-29-oic acid (8CI,9CI)
• CAS No: 28401-25-4
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 258297
• Update Time: 2023-11-19

A'-Neogammaceran-29-oic acid (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neogammaceran-29-oicacid (8CI,9CI)
• 1H-Cyclopenta[a]chrysene,A'-neogammaceran-29-oic acid deriv.
• Neriifolic acid
• CID 101596935
• A'-Neogammaceran-29-oic acid (8CI,9CI)

• Inchi： 1S/C30H50O2/c1-19(25(31)32)20-11-16-27(4)21(20)12-17-29(6)23(27)9-10-24-28(5)15-8-14-26(2,3)22(28)13-18-30(24,29)7/h19-24H,8-18H2,1-7H3,(H,31,32)/t19?,20-,21+,22+,23-,24-,27+,28+,29-,30-/m1/s1
• InChI Key： NQFPMLMFZKJIQB-IRBHKACNSA-N
• SMILES： OC(C(C)[C@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 786
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Melting Point: 270-274 °C
• Boiling Point: 531.2±18.0 °C(Predicted)
• pka: 4.68±0.10(Predicted)